N-doped graphitic self-encapsulation for high performance silicon anodes in lithium-ion batteries†

Energy & Environmental Science Pub Date: 2013-11-04 DOI: 10.1039/C3EE43322F

Abstract

N-doped sites at CNT and graphene trigger spontaneous encapsulation of Si particles by simple pH control at room temperature. Significantly, N-doped CNT encapsulated Si composite electrode materials show remarkable cycle life and rate performance in battery operations. Superior capacity retention of 79.4% is obtained after 200 cycles and excellent rate capability of 914 mA h g−1 is observed at a 10 C rate.

Graphical abstract: N-doped graphitic self-encapsulation for high performance silicon anodes in lithium-ion batteries
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